Cas no 911218-03-6 ((αS)-2-Chloro-4-fluoro-α-methyl-benzenemethanol)

(αS)-2-Chloro-4-fluoro-α-methyl-benzenemethanol is a chiral benzenemethanol derivative featuring both chloro and fluoro substituents on the aromatic ring, along with a stereocenter at the α-methyl position. This compound serves as a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of enantioselective active ingredients. The presence of halogen atoms enhances its reactivity in cross-coupling reactions, while the chiral center allows for stereocontrolled transformations. Its well-defined stereochemistry makes it suitable for asymmetric synthesis applications. The compound is typically handled under inert conditions due to its alcohol functionality, ensuring stability during storage and use. Its purity and structural specificity make it a preferred choice for research and industrial applications requiring precise molecular architecture.
(αS)-2-Chloro-4-fluoro-α-methyl-benzenemethanol structure
911218-03-6 structure
Product Name:(αS)-2-Chloro-4-fluoro-α-methyl-benzenemethanol
CAS No:911218-03-6
MF:C8H8ClFO
MW:174.599925041199
CID:869367
PubChem ID:40427220
Update Time:2025-10-07

(αS)-2-Chloro-4-fluoro-α-methyl-benzenemethanol Chemical and Physical Properties

Names and Identifiers

    • (1S)-1-(2-CHLORO-4-FLUOROPHENYL)ETHANOL
    • (αS)-2-Chloro-4-fluoro-α-Methyl-benzeneMethanol
    • EN300-60151
    • Z360056244
    • DTXSID20654266
    • SCHEMBL23212834
    • (1S)-1-(2-chloro-4-fluorophenyl)ethan-1-ol
    • (alphaS)-2-Chloro-4-fluoro-alpha-methyl-benzenemethanol
    • AKOS034825929
    • 911218-03-6
    • (αS)-2-Chloro-4-fluoro-α-methyl-benzenemethanol
    • Inchi: 1S/C8H8ClFO/c1-5(11)7-3-2-6(10)4-8(7)9/h2-5,11H,1H3/t5-/m0/s1
    • InChI Key: UVTJHIWKGYOZFO-YFKPBYRVSA-N
    • SMILES: ClC1C=C(C=CC=1[C@H](C)O)F

Computed Properties

  • Exact Mass: 174.0247707g/mol
  • Monoisotopic Mass: 174.0247707g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 20.2Ų

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Additional information on (αS)-2-Chloro-4-fluoro-α-methyl-benzenemethanol

(αS)-2-Chloro-4-fluoro-α-methyl-benzenemethanol: A Comprehensive Overview

The compound (αS)-2-Chloro-4-fluoro-α-methyl-benzenemethanol, identified by the CAS Registry Number 911218-03-6, is a chemically synthesized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzenemethanols, characterized by a benzene ring substituted with a hydroxymethyl group and additional halogen substituents. The presence of chlorine and fluorine atoms at specific positions on the benzene ring introduces unique electronic and steric properties, making this compound a valuable substrate for further chemical transformations.

Recent studies have highlighted the importance of benzenemethanols in drug discovery and material science. The chlorine and fluorine substituents in this compound play a crucial role in modulating its reactivity and solubility, which are critical factors in pharmaceutical applications. For instance, researchers have explored the use of this compound as an intermediate in the synthesis of bioactive molecules targeting various diseases, including cancer and neurodegenerative disorders.

The stereochemistry of this compound, denoted by the (αS) configuration, is another area of interest. Stereoisomers often exhibit different biological activities due to their distinct spatial arrangements. In this case, the (αS) configuration may influence the compound's interaction with biological targets, such as enzymes or receptors, making it a promising candidate for enantioselective drug design.

In terms of synthesis, (αS)-2-Chloro-4-fluoro-α-methyl-benzenemethanol can be prepared through a variety of methods, including nucleophilic aromatic substitution and catalytic hydrogenation. These methods allow for precise control over the substitution pattern and stereochemistry of the final product. The choice of synthetic pathway depends on factors such as cost-effectiveness, scalability, and the availability of starting materials.

The physical and chemical properties of this compound have been extensively studied to understand its behavior under different conditions. For example, its melting point, boiling point, and solubility in various solvents are critical parameters for its storage and transportation. Additionally, its stability under thermal and oxidative conditions is essential for its use in industrial processes.

From an environmental perspective, understanding the fate and transport of (αS)-2-Chloro-4-fluoro-α-methyl-benzenemethanol in natural systems is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound undergoes biodegradation under certain conditions, which is an important consideration for its safe disposal.

In conclusion, (αS)-2-Chloro-4-fluoro-α-methyl-benzenemethanol (CAS No: 911218-03-6) is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methodologies and biological studies, positions it as a valuable tool in modern chemistry research.

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